N-(2-ethoxyphenyl)-3-[(3-hydroxy-2-naphthoyl)hydrazono]butanamide

• IUPAC Name: N-[(E)-[4-(2-ethoxyanilino)-4-oxobutan-2-ylidene]amino]-3-hydroxynaphthalene-2-carboxamide
• InChI: InChI=1S/C23H23N3O4/c1-3-30-21-11-7-6-10-19(21)24-22(28)12-15(2)25-26-23(29)18-13-16-8-4-5-9-17(16)14-20(18)27/h4-11,13-14,27H,3,12H2,1-2H3,(H,24,28)(H,26,29)/b25-15+
• InChI Key: OQUZIIOFFCCMNB-MFKUBSTISA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CC(=NNC(=O)C2=CC3=CC=CC=C3C=C2O)C
• Isomeric SMILES: CCOC1=CC=CC=C1NC(=O)C/C(=N/NC(=O)C2=CC3=CC=CC=C3C=C2O)/C
• Molecular Formula: C23H23N3O4
• Molecular Weight: 405.4 g/mol

Description

N-(2-ethoxyphenyl)-3-[(3-hydroxy-2-naphthoyl)hydrazono]butanamide, also known as ENB, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a hydrazone derivative of 2-naphthoylhydrazine and butyric acid, and it has been shown to possess a wide range of biochemical and physiological effects.

Scientific Research Applications

N-(2-ethoxyphenyl)-3-[(3-hydroxy-2-naphthoyl)hydrazono]butanamide has been used in various scientific research studies, including cancer research, neuroprotection, and anti-inflammatory studies. In cancer research, N-(2-ethoxyphenyl)-3-[(3-hydroxy-2-naphthoyl)hydrazono]butanamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroprotection studies, N-(2-ethoxyphenyl)-3-[(3-hydroxy-2-naphthoyl)hydrazono]butanamide has been shown to protect neurons from oxidative stress and inflammation-induced damage. In anti-inflammatory studies, N-(2-ethoxyphenyl)-3-[(3-hydroxy-2-naphthoyl)hydrazono]butanamide has been shown to inhibit the production of pro-inflammatory cytokines and chemokines.

Mechanism of Action

N-(2-ethoxyphenyl)-3-[(3-hydroxy-2-naphthoyl)hydrazono]butanamide exerts its effects by binding to and activating the peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a nuclear receptor that plays a key role in regulating glucose and lipid metabolism, inflammation, and cell differentiation. By activating PPARγ, N-(2-ethoxyphenyl)-3-[(3-hydroxy-2-naphthoyl)hydrazono]butanamide can modulate various cellular processes, including apoptosis, angiogenesis, and inflammation.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-3-[(3-hydroxy-2-naphthoyl)hydrazono]butanamide has been shown to possess a wide range of biochemical and physiological effects. In addition to its anti-cancer, neuroprotective, and anti-inflammatory effects, N-(2-ethoxyphenyl)-3-[(3-hydroxy-2-naphthoyl)hydrazono]butanamide has also been shown to improve insulin sensitivity, reduce blood glucose levels, and decrease lipid accumulation in adipose tissue. N-(2-ethoxyphenyl)-3-[(3-hydroxy-2-naphthoyl)hydrazono]butanamide has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-3-[(3-hydroxy-2-naphthoyl)hydrazono]butanamide has several advantages for lab experiments, including its high potency, selectivity, and specificity for PPARγ. However, N-(2-ethoxyphenyl)-3-[(3-hydroxy-2-naphthoyl)hydrazono]butanamide also has some limitations, including its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

Future research on N-(2-ethoxyphenyl)-3-[(3-hydroxy-2-naphthoyl)hydrazono]butanamide could focus on exploring its potential applications in other disease models, such as obesity, diabetes, and cardiovascular disease. Additionally, further studies could investigate the molecular mechanisms underlying N-(2-ethoxyphenyl)-3-[(3-hydroxy-2-naphthoyl)hydrazono]butanamide's effects on PPARγ and other cellular processes. Finally, the development of more potent and selective PPARγ agonists based on the structure of N-(2-ethoxyphenyl)-3-[(3-hydroxy-2-naphthoyl)hydrazono]butanamide could lead to the discovery of novel therapeutic agents for various diseases.

Synthesis Methods

N-(2-ethoxyphenyl)-3-[(3-hydroxy-2-naphthoyl)hydrazono]butanamide can be synthesized by reacting 2-ethoxybenzaldehyde with 3-hydroxy-2-naphthoic acid hydrazide in the presence of acetic acid and ethanol. The resulting product can be purified by recrystallization from ethanol.